Cas no 904450-46-0 (6-benzyl-8-(4-methylbenzoyl)-2H,3H,6H,9H-1,4dioxino2,3-gquinolin-9-one)

• Product Name: 6-benzyl-8-(4-methylbenzoyl)-2H,3H,6H,9H-1,4dioxino2,3-gquinolin-9-one
• CAS No: 904450-46-0
• MF: C₂₆H₂₁NO₄
• MW: 411.449247121811
• CID: 5494461
• PubChem ID: 16008721
• Update Time: 2023-11-21

6-benzyl-8-(4-methylbenzoyl)-2H,3H,6H,9H-1,4dioxino2,3-gquinolin-9-one Chemical and Physical Properties

Names and Identifiers

• 6-benzyl-8-(4-methylbenzoyl)-2,3-dihydro[1,4]dioxino[2,3-g]quinolin-9(6H)-one
• HMS1829P21
• F3222-1874
• 6-benzyl-8-(4-methylbenzoyl)-2,3-dihydro-[1,4]dioxino[2,3-g]quinolin-9-one
• CHEMBL1368303
• NCGC00110400-01
• C567-0018
• 6-benzyl-8-(4-methylbenzoyl)-2H,3H,6H,9H-[1,4]dioxino[2,3-g]quinolin-9-one
• CCG-72065
• AKOS001812187
• 904450-46-0
• 6-benzyl-8-(4-methylbenzoyl)-2H,3H,6H,9H-1,4dioxino2,3-gquinolin-9-one

• Inchi： 1S/C26H21NO4/c1-17-7-9-19(10-8-17)25(28)21-16-27(15-18-5-3-2-4-6-18)22-14-24-23(30-11-12-31-24)13-20(22)26(21)29/h2-10,13-14,16H,11-12,15H2,1H3
• InChI Key： CQRPPDHONHWLIX-UHFFFAOYSA-N
• SMILES： O1CCOC2C=C3C(C(C(C4C=CC(C)=CC=4)=O)=CN(CC4C=CC=CC=4)C3=CC1=2)=O

Computed Properties

• Exact Mass: 411.14705815g/mol
• Monoisotopic Mass: 411.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 704
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aroylquinolines